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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity

assessment of Cyanazine-d5 analytical standards. Cyanazine-d5, a deuterated analog of the

triazine herbicide Cyanazine, serves as a critical internal standard for quantitative analysis in

various matrices, including environmental and biological samples. Its accurate characterization

is paramount for reliable and reproducible analytical results.

Commercial Availability
Cyanazine-d5 is available from several reputable suppliers of analytical reference materials.

These standards are typically offered as neat materials or in solution at specified

concentrations. Researchers should always request a Certificate of Analysis (CoA) for the

specific lot they purchase to obtain the most accurate and detailed information.

Key Commercial Suppliers:

LGC Standards

HPC Standards

MedchemExpress
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Clearsynth

Achemtek

CDN Isotopes

Santa Cruz Biotechnology

Purity of Cyanazine-d5 Analytical Standards
The purity of a Cyanazine-d5 analytical standard is a critical parameter and is typically

assessed and reported for both its chemical and isotopic purity.

Chemical Purity: This refers to the percentage of the material that is Cyanazine-d5,

exclusive of any chemical impurities or residual solvents. It is commonly determined by

chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC), often coupled with mass spectrometry (MS).

Isotopic Purity: This specifies the percentage of the deuterated compound that contains the

desired number of deuterium atoms (five in the case of Cyanazine-d5). It is a measure of

the extent of deuterium incorporation and the absence of unlabeled or lesser-deuterated

species. Isotopic purity is typically determined by mass spectrometry.

The table below summarizes typical purity specifications for commercially available Cyanazine-
d5 analytical standards, based on information from various suppliers. It is important to note that

lot-specific values should always be obtained from the supplier's Certificate of Analysis.
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Supplier
(Example)

Product
Format

Chemical
Purity

Isotopic Purity
(atom % D)

Notes

Achemtek

Solution (100

µg/mL in

Methanol)

≥98%[1] Not specified
Purity stated as

"98+%"[1].

CDN Isotopes Neat Solid Not specified 99 atom % D[2]

LGC Standards
Neat Solid or

Solution
Lot-specific Lot-specific

CoA must be

requested[3].

MedchemExpres

s
Neat Solid Lot-specific Lot-specific

CoA must be

requested[4].

HPC Standards

Solution (100

µg/mL in

Acetone)

High-purity Not specified

Described as

"High-Purity

Reference

Materials".

Experimental Protocols for Purity Assessment
The determination of the chemical and isotopic purity of Cyanazine-d5 analytical standards

involves rigorous analytical methodologies. Below are detailed, representative protocols for the

analysis of Cyanazine-d5 using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quality Control Workflow for Cyanazine-d5 Analytical
Standard
The following diagram illustrates a typical workflow for the quality control and certification of a

Cyanazine-d5 analytical standard.
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Caption: Quality control workflow for Cyanazine-d5.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity and Identity
GC-MS is a robust technique for assessing the purity of volatile and semi-volatile compounds

like Cyanazine.

Methodology:

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single

quadrupole or ion trap).

Column: A non-polar or medium-polarity capillary column, such as a 30 m x 0.25 mm ID x

0.25 µm film thickness 5% phenyl-methylpolysiloxane column.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Inlet: Splitless injection at 250 °C.

Oven Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 280 °C.
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Hold: 5 minutes at 280 °C.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full scan (e.g., m/z 50-350) for identity confirmation and purity

assessment against potential impurities. Selected Ion Monitoring (SIM) can be used for

enhanced sensitivity.

Sample Preparation: The Cyanazine-d5 standard is accurately weighed and dissolved in a

high-purity solvent such as ethyl acetate or acetone to a known concentration (e.g., 100

µg/mL).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Chemical and Isotopic Purity
LC-MS/MS is a highly sensitive and selective technique for the analysis of non-volatile

compounds and is particularly well-suited for determining isotopic purity.

Methodology:

Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole

mass spectrometer.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm ID, 3 µm particle size).

Mobile Phase:

A: Water with 0.1% formic acid or 5 mM ammonium acetate.

B: Methanol or acetonitrile with 0.1% formic acid.

Gradient: A typical gradient would be from 10% B to 95% B over 10 minutes, followed by a

hold and re-equilibration.

Flow Rate: 0.3 mL/min.
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Injection Volume: 5 µL.

Mass Spectrometer:

Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for the highest selectivity

and sensitivity.

For Chemical Purity: A transition specific to Cyanazine-d5 is monitored (e.g., m/z 246.1

-> 174.1). The absence of peaks at the retention time of potential impurities is verified.

For Isotopic Purity: The MRM transitions for unlabeled Cyanazine (m/z 241.1 -> 169.1)

and lesser-deuterated species are monitored alongside the d5-labeled compound. The

relative responses are used to calculate the isotopic purity.

Sample Preparation: The Cyanazine-d5 standard is accurately weighed and dissolved in a

suitable solvent (e.g., methanol or acetonitrile) to a concentration appropriate for LC-MS/MS

analysis (e.g., 1 µg/mL).

Signaling Pathway for LC-MS/MS Analysis
The following diagram illustrates the logical flow of the LC-MS/MS analysis for purity

assessment.
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Caption: LC-MS/MS analysis workflow.
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Conclusion
The selection and use of a high-purity Cyanazine-d5 analytical standard are fundamental for

the accuracy of analytical data in research and regulated environments. Researchers should

source these standards from reputable suppliers and always refer to the lot-specific Certificate

of Analysis. The experimental protocols outlined in this guide provide a framework for the

robust analytical characterization of these essential reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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